5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate

• IUPAC Name: 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid;hydrate
• InChI: InChI=1S/C14H12O6S.H2O/c1-20-12-8-11(15)10(7-13(12)21(17,18)19)14(16)9-5-3-2-4-6-9;/h2-8,15H,1H3,(H,17,18,19);1H2
• InChI Key: MGLMEJLINAZYBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)O)C(=O)C2=CC=CC=C2)S(=O)(=O)O.O
• Molecular Formula: C14H14O7S
• DSSTOX Substance ID: DTXSID2057572
• Molecular Weight: 326.32 g/mol

Description

5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate, also known as BHS, is a chemical compound that has been extensively studied for its potential applications in various fields of science. BHS is a derivative of benzoic acid and is widely used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate is not fully understood. However, it has been found to act as a free radical scavenger and inhibit the production of reactive oxygen species (ROS). 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate has also been found to inhibit the activity of various enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate has also been found to reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to reduce the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD).

Advantages and Limitations for Lab Experiments

5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate has various advantages and limitations for lab experiments. One of the advantages is that it is readily available and relatively inexpensive. It is also stable under various conditions and can be stored for long periods of time. However, one of the limitations is that it is not very soluble in water, which can make it difficult to use in aqueous solutions. It is also relatively toxic and can cause skin and eye irritation.

Future Directions

There are various future directions for the study of 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate. One of the directions is to investigate its potential applications in the treatment of various diseases such as cancer and inflammation. Another direction is to study its potential as a natural antioxidant and its effects on aging and longevity. Further studies are also needed to elucidate its mechanism of action and its interactions with other compounds. Additionally, the synthesis of novel derivatives of 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate with improved properties can also be explored.
Conclusion:
In conclusion, 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate is a chemical compound that has been extensively studied for its potential applications in various fields of science. It has been found to have antioxidant, anti-inflammatory, and antitumor properties. 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate has been used in the synthesis of various organic compounds and has been found to have various biochemical and physiological effects. Although it has some limitations, its potential applications and future directions make it an interesting compound for further study.

Synthesis Methods

The synthesis of 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate involves the reaction of 5-benzoyl-2-methoxyphenol with sulfuric acid. The reaction is carried out under reflux conditions, and the product is then purified through recrystallization. The yield of the product is around 70-80%, and the purity of the product can be determined through various analytical methods such as NMR and HPLC.

Scientific Research Applications

5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate has been extensively studied for its potential applications in various fields of science. It has been found to have antioxidant, anti-inflammatory, and antitumor properties. 5-benzoyl-4-hydroxy-2-methoxybenzenesulfonic acid hydrate has been used in the synthesis of various organic compounds such as benzoxazoles, benzimidazoles, and benzothiazoles. It has also been used as a reagent in the synthesis of various pharmaceuticals and agrochemicals.